Cas no 2639422-84-5 (Tert-butyl 2-amino-4,6-dibromo-3-hydroxybenzoate)

• Product Name: Tert-butyl 2-amino-4,6-dibromo-3-hydroxybenzoate
• CAS No: 2639422-84-5
• MF: C₁₁H₁₃Br₂NO₃
• MW: 367.033821821213
• CID: 5665251
• PubChem ID: 165900534
• Update Time: 2025-10-28

Tert-butyl 2-amino-4,6-dibromo-3-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-27728670
• 2639422-84-5
• tert-butyl 2-amino-4,6-dibromo-3-hydroxybenzoate
• Tert-butyl 2-amino-4,6-dibromo-3-hydroxybenzoate

• Inchi： 1S/C11H13Br2NO3/c1-11(2,3)17-10(16)7-5(12)4-6(13)9(15)8(7)14/h4,15H,14H2,1-3H3
• InChI Key： MQKSNNOPPYCQTQ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(=C1C(=O)OC(C)(C)C)N)O)Br

Computed Properties

• Exact Mass: 366.92417g/mol
• Monoisotopic Mass: 364.92622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 72.6Ų

Additional information on Tert-butyl 2-amino-4,6-dibromo-3-hydroxybenzoate

Recent Advances in the Study of Tert-butyl 2-amino-4,6-dibromo-3-hydroxybenzoate (CAS: 2639422-84-5)

Tert-butyl 2-amino-4,6-dibromo-3-hydroxybenzoate (CAS: 2639422-84-5) is a brominated aromatic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly its role as a building block for more complex pharmacophores. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in current research endeavors.

The synthesis of Tert-butyl 2-amino-4,6-dibromo-3-hydroxybenzoate has been optimized in recent years to improve yield and purity. A study published in the Journal of Organic Chemistry (2023) detailed a novel catalytic method that reduces side reactions and enhances the scalability of the process. The compound's unique bromination pattern and tert-butyl ester group make it a versatile intermediate for further chemical modifications, particularly in the development of kinase inhibitors and antimicrobial agents.

In terms of biological activity, preliminary in vitro studies have demonstrated that Tert-butyl 2-amino-4,6-dibromo-3-hydroxybenzoate exhibits moderate inhibitory effects against certain cancer cell lines, including breast and lung cancer. Researchers hypothesize that its mechanism of action may involve interference with cellular signaling pathways, although further mechanistic studies are required to confirm this. Additionally, its antimicrobial properties against Gram-positive bacteria have been explored, with promising results suggesting potential applications in combating antibiotic-resistant strains.

Recent advancements in computational chemistry have also shed light on the compound's molecular interactions. Density functional theory (DFT) calculations and molecular docking studies have provided insights into its binding affinity with various biological targets, such as protein kinases and bacterial enzymes. These computational models are invaluable for guiding the design of derivatives with enhanced potency and selectivity.

Despite these promising developments, challenges remain in the clinical translation of Tert-butyl 2-amino-4,6-dibromo-3-hydroxybenzoate. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, Tert-butyl 2-amino-4,6-dibromo-3-hydroxybenzoate (CAS: 2639422-84-5) represents a promising scaffold in medicinal chemistry, with diverse applications ranging from oncology to infectious diseases. Continued research into its synthesis, biological activities, and mechanistic underpinnings will undoubtedly contribute to its development as a valuable tool in drug discovery.